1,3,4-Oxadiazole-2-carbaldehyde
Overview
Description
1,3,4-Oxadiazole-2-carbaldehyde is a heterocyclic compound . It has a molecular formula of C3H2N2O2 . This compound has gained much attention in scientific research due to its unique chemical and biological properties.
Synthesis Analysis
1,3,4-Oxadiazole derivatives can be synthesized through various methods . The synthesis of these compounds could be used in the future in medicine and agriculture .Molecular Structure Analysis
The oxadiazole molecule is composed of two nitrogen atoms and one oxygen atom, forming a five-membered heterocyclic ring .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound include an average mass of 98.060 Da and a monoisotopic mass of 98.011627 Da . More detailed properties like boiling point, density, and storage temperature are also available .Scientific Research Applications
Synthesis and Derivative Formation
Oxadiazole Derivatives Synthesis : The synthesis of 2,5-disubstituted 1,3,4-oxadiazole derivatives has been developed using various compounds, including aldehydes, in a one-pot, four-component condensation reaction. This method offers an efficient approach to produce fully substituted 1,3,4-oxadiazole derivatives (Ramazani & Rezaei, 2010).
Transition-Metal-Free Synthesis : A method for synthesizing 2-amino-substituted 1,3,4-oxadiazoles and 1,3,4-thiadiazoles has been reported. This process involves the condensation of semicarbazide/thiosemicarbazide with aldehydes, followed by I2-mediated oxidative C–O/C–S bond formation. This method is compatible with various aldehydes and provides efficient access to a range of diazole derivatives (Niu et al., 2015).
Chemical Properties and Applications
Electrocatalytic Synthesis : Electrocatalytic conditions have been used for the synthesis of 2,5-disubstituted 1,3,4-oxadiazole derivatives. This method employs aldehydes and hydrazides as starting materials and highlights mild conditions, high atom-economy, and a wide substrate scope, indicating a green and sustainable protocol for constructing the 1,3,4-oxadiazole skeleton (Li, Wang, Hao, & Jiang, 2020).
Oxadiazoles in Medicinal Chemistry : Oxadiazoles, including 1,3,4-oxadiazoles, are frequently used in druglike molecules. They are often considered bioisosteric replacements for ester and amide functionalities. Differences in lipophilicity, metabolic stability, hERG inhibition, and aqueous solubility between 1,2,4- and 1,3,4-oxadiazole isomers have been observed, with the 1,3,4-isomers often showing favorable profiles (Boström et al., 2012).
Synthesis Methods and Innovations
Microwave-Assisted Synthesis : A microwave-assisted method has been developed for the synthesis of novel carbazole-based 1,3,4-oxadiazoles. This approach offers an expeditious route to produce these compounds in excellent yields (Li, Xing, Ma, Xiao, & Lu, 2006).
On-Water Synthesis : An eco-friendly method for preparing 2-aryl-1,3,4-oxadiazoles has been established, utilizing hydrazides and 1,1-dichloro-2-nitroethene in a water-based medium without the addition of catalysts. This approach is characterized by high yields, simplicity, and energy efficiency (Zhu, Zou, Shao, & Li, 2015).
Mechanism of Action
Future Directions
1,3,4-Oxadiazole derivatives have shown promising results in the treatment of various diseases in humans and animals, and play an important role in modern agriculture . Due to the constantly growing interest in heterocyclic systems of this nature, new methods of obtaining complex structures containing oxadiazole rings are sought .
Properties
IUPAC Name |
1,3,4-oxadiazole-2-carbaldehyde | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H2N2O2/c6-1-3-5-4-2-7-3/h1-2H | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JRHGBKDABZXVDJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=NN=C(O1)C=O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H2N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90652850 | |
Record name | 1,3,4-Oxadiazole-2-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90652850 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
98.06 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
885270-60-0 | |
Record name | 1,3,4-Oxadiazole-2-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90652850 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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